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Compound of Interest

Compound Name: Tefzel

Cat. No.: B1215275

Technical Support Center: Tefzel® (ETFE) Tubing

Welcome to the Technical Support Center for Tefzel (ETFE) tubing. This resource is designed
for researchers, scientists, and drug development professionals to troubleshoot and prevent
common issues such as kinking and collapse in fluidic setups.

Troubleshooting Guides

This section provides step-by-step solutions to specific problems you may encounter during
your experiments.

Question: What should | do if my Tefzel tubing is kinking at a connection point?
Answer:

Kinking at connection points is often due to stress from sharp bends or improper installation.
Follow these steps to resolve the issue:

 Inspect the Connection: Ensure the tubing is fully inserted into the fitting.[1] An incompletely
inserted tube can lead to improper ferrule engagement and increase the likelihood of kinking
under pressure.[1]

o Eliminate Sharp Bends: Avoid forcing the tubing into a sharp turn immediately after the fitting.
Instead, use elbow fittings to change direction without stressing the tubing.[2][3]

© 2025 BenchChem. All rights reserved. 1/11 Tech Support


https://www.benchchem.com/product/b1215275?utm_src=pdf-interest
https://www.benchchem.com/product/b1215275?utm_src=pdf-body
https://www.benchchem.com/product/b1215275?utm_src=pdf-body
https://www.nvfcl.com/ensuring-proper-installation-of-tube-fittings-common-issues-and-solutions/
https://www.nvfcl.com/ensuring-proper-installation-of-tube-fittings-common-issues-and-solutions/
https://newageindustries.com/wp-content/uploads/2023/08/WhitePapers_Kinks.2.pdf
https://newageindustries.com/strategies-for-preventing-kinks-in-tubing/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1215275?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

e Provide Slack: Allow for some slack in the tubing to accommodate movement and prevent
tension at the fitting.[3] However, avoid excessive slack, which can lead to sagging and
potential kinking elsewhere.[3]

o Use a Tube Bender: For precise and gradual bends near fittings, consider using a tube
bender to achieve the recommended bend radius without causing the tubing to flatten or
kink.[3]

o Check for Damage: Inspect the tubing end for any scratches, dents, or burrs that could
compromise the seal and lead to stress points.[1] Always use a clean, sharp cutting tool for a
perpendicular cut and deburr the end before installation.[1]

Question: How can | prevent my Tefzel tubing from collapsing under vacuum?
Answer:

Tubing collapse under vacuum occurs when the external atmospheric pressure exceeds the
tubing's structural strength. Here’s how to prevent it:

Select Vacuum-Rated Tubing: Ensure the Tefzel tubing you are using is rated for the vacuum
level of your system.[4] Thicker wall tubing generally offers better resistance to collapse.[2][5]

o Consider Reinforced Tubing: For deep vacuum applications, consider using reinforced
tubing. Reinforcements, such as braided fibers or spiral wire, enhance the tubing's structural
integrity and resistance to collapse.[2][6]

o Avoid External Pressure: Ensure that no external pressure is being applied to the tubing,
such as from clamps being too tight or equipment resting on the line, as this can create a
weak point prone to collapse.[7]

e Check for Obstructions: A blockage downstream can cause a significant pressure drop,
leading to tubing collapse.[7] Ensure your fluid path is clear.

o Maintain Proper Temperature: High temperatures can soften the tubing, reducing its rigidity
and making it more susceptible to collapse under vacuum. Ensure the operating temperature
is within the recommended range for Tefzel.
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Question: My tubing is kinking after being moved or re-routed. What's the cause and solution?
Answer:

Re-routing can introduce new stress points and bends that exceed the tubing's minimum bend
radius.

o Respect the Minimum Bend Radius: Every tube has a minimum bend radius, which is the
smallest radius it can be bent to without kinking or damage.[8][9] Bending the tubing tighter
than this radius will cause it to kink.

o Use Gradual Bends: When routing the tubing, always opt for smooth, gradual bends instead
of sharp angles.[2][8]

e Secure the Tubing: Use clamps or brackets to secure the tubing along its path.[6][8] This
prevents sagging and accidental sharp bends from occurring if the setup is bumped or
moved.

e Plan Your Tubing Route: Before installation, plan the path of the tubing to minimize the
number of bends and ensure they are all within the acceptable radius.[10] Software tools can
assist in calculating pressure drops for complex routes.[10]

 Inspect for Wear: Regularly check the tubing for any signs of wear, damage, or stress
whitening, especially after re-routing.[2] Replace any compromised sections to maintain the
integrity of your fluidic system.[2][3]

Frequently Asked Questions (FAQSs)

What is the minimum bend radius for Tefzel tubing and why is it important?

The minimum bend radius is the smallest radius at which a tube can be bent without kinking,
flattening, or damaging it.[8][9] It is a critical parameter determined by the tubing's outer
diameter, wall thickness, and the material's flexibility.[9] Adhering to the minimum bend radius
is crucial for preventing flow restriction, pressure drops, and potential system failure.[8][11]
Exceeding this limit can cause the tube to collapse, obstructing the fluid path.[8]

How does temperature affect Tefzel tubing's flexibility and kink resistance?
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Temperature has a significant impact on the mechanical properties of Tefzel tubing.

High Temperatures: Elevated temperatures can cause the tubing to soften and lose some of
its structural integrity, making it more pliable but also more susceptible to kinking and
collapse under pressure or vacuum. Tefzel has a continuous use temperature of up to 150°C
(302°F).[12][13]

Low Temperatures: At low temperatures, Tefzel, like other polymers, will become stiffer and
less flexible.[14] This can increase the bend radius and make the tubing more brittle. Tefzel's
low-temperature embrittlement point is below -100°C (-148°F).[15]

What are the best practices for routing Tefzel tubing in a complex fluidic system?
Proper routing is essential for a reliable and maintainable fluidic system.[8]

Plan the Route: Design the tubing path to be as simple as possible, minimizing sharp bends
and potential stress points.[10]

Use Supports: Secure tubing with clamps or brackets to prevent movement and sagging.[8]
[16] When running multiple lines, stack them vertically to prevent the buildup of
contaminants.[17]

Avoid External Stresses: Do not use tubing as a handrail or support for other objects.[17]
Route tubing away from areas where it could be stepped on or damaged.[6][17]

Allow for Accessibility: Ensure that fittings and connections are accessible for maintenance
and inspection. Staggering fittings in multi-line runs can improve access.[17]

Incorporate Expansion Loops: Use U-bends to accommodate thermal expansion and
contraction, which prevents stress on fittings.

Are there any tools that can help prevent kinking?
Yes, several tools can aid in proper tubing installation and prevent kinking:

e Tube Benders: These tools provide support to the tubing during bending, allowing for
smooth, precise curves that conform to the desired radius without causing collapse.[2][3]
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e Bend Supports/Clips: These can be placed along the tubing route to maintain a gentle bend
and prevent kinking in tight spaces.[18]

o Elbow Fittings: Instead of bending the tube at a sharp 90-degree angle, use an elbow fitting
to change the direction of the fluid path without stressing the tubing.[2][3]

o Hose Clamps and Brackets: Properly securing the hose with clamps and brackets prevents
unwanted movement that can lead to kinking.[8]

Data Presentation
Table 1: Tefzel® (ETFE) Tubing Bend Radius Guidelines
Note: This table provides representative examples. The actual minimum bend radius can vary

based on the specific grade of Tefzel and the wall thickness. Always consult the manufacturer's

specifications for your specific tubing.[9]

] Estimated
. . . . Wall Thickness o
Tubing ID (inches) Tubing OD (inches) . Minimum Bend
(inches) o
Radius (inches)
1/16 1/8 0.031 1.0
1/8 3/16 0.031 15
3/16 1/4 0.031 2.5
1/4 5/16 0.031 35

Experimental Protocols

Protocol: Kink Resistance Testing

This protocol outlines a general method for determining the kink resistance of Tefzel tubing,
adapted from standardized test methods for medical tubing.[19][20]

Objective: To determine the minimum bend radius at which tubing kinks or collapses.

Materials:
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Tefzel tubing sample (at least 12 inches long)

Set of cylindrical mandrels with decreasing, known radii

Calipers

Fluid pump and reservoir (optional, for flow reduction test)

Flow meter (optional)
Procedure:

o Sample Preparation: Cut a straight section of the Tefzel tubing to the desired length. Ensure
the ends are cut cleanly and are free of burrs.

e Initial Measurement: Measure and record the initial outer diameter (OD) of the tubing.
e Bending Test (Mandrel Method):

o Start with the largest diameter mandrel.

o Carefully wrap the tubing 180° around the mandrel.[19]

o Visually inspect the bent section of the tubing for any signs of kinking, flattening, or
ovalization.

o If no kinking is observed, proceed to the next smallest mandrel and repeat the process.

o The minimum bend radius is the radius of the smallest mandrel the tubing can be wrapped
around without a visible kink or a significant reduction in diameter (e.g., >50%).[19]

e Flow Reduction Test (Optional):

[e]

For a more quantitative assessment, connect the tubing to a fluid circuit with a constant
pressure source.[20]

[e]

Measure the baseline flow rate through the straight, unbent tubing.[20]

o

Bend the tubing around successively smaller mandrels as in step 3.
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o Measure the flow rate at each bend radius.

o A significant drop in flow (e.g., a 50% reduction) indicates a kink.[20] The radius at which
this occurs is the critical bend radius for that flow condition.

Visualizations

Tubing Kinking or Collapse Observed

Is the issue at a connection point?

es No

Is the tubing under vacuum?

Check for sharp bends
Provide slack Yes No
Use elbow fittings

Was the tubing recently moved?

Use vacuum-rated tubing
Consider reinforced tubing Yes
Check for obstructions
v

Respect minimum bend radius
Use gradual bends
Secure tubing with clamps

Issue Resolved
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Click to download full resolution via product page

Caption: Troubleshooting workflow for kinking and collapse.
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Caption: Visualizing correct bend radius vs. a kink.
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Application Requirement

High Vacuum?
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Reinforced Tubing
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High Temperature?
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Verify Temp. Rating
(up to 150°C for Tefzel)

\

Tight Bends Required?
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Choose smaller OD or
more flexible grade.
Check min. bend radius.

Optimal Tubing Selected

Click to download full resolution via product page

Caption: Decision tree for selecting the right tubing.

© 2025 BenchChem. All rights reserved. 9/11 Tech Support


https://www.benchchem.com/product/b1215275?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1215275?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1215275#preventing-tefzel-tubing-kinking-and-
collapse-in-fluidic-setups]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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